molecular formula C11H16N2O2 B8492802 1-(2-Methoxyphenyl)-1-oxo-1lambda~5~-piperazine CAS No. 62845-28-7

1-(2-Methoxyphenyl)-1-oxo-1lambda~5~-piperazine

Cat. No.: B8492802
CAS No.: 62845-28-7
M. Wt: 208.26 g/mol
InChI Key: KKRUMDFVRZXSAR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(2-Methoxyphenyl)-1-oxo-1lambda~5~-piperazine is a useful research compound. Its molecular formula is C11H16N2O2 and its molecular weight is 208.26 g/mol. The purity is usually 95%.
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Properties

CAS No.

62845-28-7

Molecular Formula

C11H16N2O2

Molecular Weight

208.26 g/mol

IUPAC Name

1-(2-methoxyphenyl)-1-oxidopiperazin-1-ium

InChI

InChI=1S/C11H16N2O2/c1-15-11-5-3-2-4-10(11)13(14)8-6-12-7-9-13/h2-5,12H,6-9H2,1H3

InChI Key

KKRUMDFVRZXSAR-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=CC=C1[N+]2(CCNCC2)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred ice cold solution of 260 ml trifluoroacetic acid there was added under nitrogen, 26 g of tert-butyl-4-(2-methoxyphenyl)-1-piperazinecarboxylate 4-oxide and stirred for another 6 hours at ambient temperature. The solvent was removed in vacuo. The slurry was taken up in 200 ml ether and extracted twice with each 150 ml of water. The aqueous solution was applied to a column packed with 500 g Dowex 2 (×4, 20-50 mesh, OH- form) and the N-oxide-base eluted with water. After evaporation of the solvent in vacuo, the white foam (18.6 g) was dissolved in a minumum of methylene chloride and the base precipitated by addition of diisopropylether to give 13.1 g colorless hygroscopic crystals of 1-(2-methoxyphenyl)piperazine 1-oxide, mp 157°-160°. The dihydrochloride was crystallized from ethanol/ether, mp 192°-194°.
[Compound]
Name
ice
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
260 mL
Type
solvent
Reaction Step One
Name
tert-butyl-4-(2-methoxyphenyl)-1-piperazinecarboxylate 4-oxide
Quantity
26 g
Type
reactant
Reaction Step Two

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